5-chloro-2-methoxy-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C16H15ClN4O3/c1-21-7-3-4-12(21)15-19-14(24-20-15)9-18-16(22)11-8-10(17)5-6-13(11)23-2/h3-8H,9H2,1-2H3,(H,18,22)
• InChI Key: CITSLWNATRNXNM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C2=NOC(=N2)CNC(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C16H15ClN4O3
• Molecular Weight: 346.77 g/mol

Description

5-chloro-2-methoxy-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H15ClN4O3 and its molecular weight is 346.77. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-2-methoxy-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-2-methoxy-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

Synthesis methods for structurally related compounds emphasize the versatility of heterocyclic chemistry in producing novel molecules. For instance, the synthesis of pyrrolo[3,2-d]pyrimidines demonstrates the utility of amine oxide rearrangement, highlighting the chemical flexibility and synthetic accessibility of complex heterocyclic systems similar to the compound (Majumdar, Das, & Jana, 1998).

Antimicrobial and Anticancer Activities

Studies on benzodifuranyl derivatives and related heterocyclic compounds have shown potential antimicrobial and anticancer properties. This suggests that compounds with similar heterocyclic frameworks may have applications in the development of new therapeutic agents with antimicrobial and anticancer activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiviral Activity

The development of novel benzamide-based 5-aminopyrazoles and their application in combating avian influenza virus showcase the potential of heterocyclic benzamide derivatives in antiviral research. This underscores the potential application of the compound for antiviral studies, particularly against challenging viral strains (Hebishy, Salama, & Elgemeie, 2020).